Cas no 137987-98-5 (7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one)

7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one structure
137987-98-5 structure
Product Name:7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one
CAS No:137987-98-5
MF:C16H12O4
MW:268.264084815979
CID:1247725
PubChem ID:5523073
Update Time:2025-04-20

7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one
    • 4H-1-benzopyran-4-one, 7-hydroxy-3-(2-methylphenoxy)-
    • 7-hydroxy-3-(2-methylphenoxy)chromen-4-one
    • 137987-98-5
    • AKOS002672211
    • 7-Hydroxy-3-(2-methylphenoxy)-4H-1-benzopyran-4-one
    • BRN 5439448
    • SCHEMBL18550849
    • DTXSID30160424
    • Inchi: 1S/C16H12O4/c1-10-4-2-3-5-13(10)20-15-9-19-14-8-11(17)6-7-12(14)16(15)18/h2-9,17H,1H3
    • InChI Key: YVQOTKFKTMZTDH-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C)C1=COC2C=C(C=CC=2C1=O)O

Computed Properties

  • Exact Mass: 268.07356
  • Monoisotopic Mass: 268.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76

7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one Related Literature

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited